Cas no 1261777-60-9 (2-Iodo-6-nitrobenzylamine)

• Product Name: 2-Iodo-6-nitrobenzylamine
• CAS No: 1261777-60-9
• MF: C₇H₇IN₂O₂
• MW: 278.047153711319
• CID: 4793996
• Update Time: 2025-07-25

2-Iodo-6-nitrobenzylamine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-6-nitrobenzylamine

• Inchi： 1S/C7H7IN2O2/c8-6-2-1-3-7(10(11)12)5(6)4-9/h1-3H,4,9H2
• InChI Key： XTQPQDBWSHUQJZ-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1CN)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• XLogP3: 1.3
• Topological Polar Surface Area: 71.8

Additional information on 2-Iodo-6-nitrobenzylamine

Professional Introduction to Compound with CAS No. 1261777-60-9 and Product Name: 2-Iodo-6-nitrobenzylamine

2-Iodo-6-nitrobenzylamine, identified by the chemical abstracts service number CAS No. 1261777-60-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring both an iodine substituent and a nitro group on a benzylamine backbone, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The structural configuration of 2-Iodo-6-nitrobenzylamine allows for diverse functionalization, making it a versatile building block in drug discovery and development.

The 2-Iodo-6-nitrobenzylamine molecule is characterized by its high reactivity due to the presence of both electron-withdrawing and electron-donating groups. The iodine atom at the 2-position enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular architectures. Concurrently, the nitro group at the 6-position provides a site for further chemical modification, including reduction to an amine or diazotization for introducing azido functionalities. These attributes make 2-Iodo-6-nitrobenzylamine a cornerstone in the synthesis of pharmacophores targeting various therapeutic areas.

In recent years, the pharmaceutical industry has witnessed a surge in the development of targeted therapies, particularly in oncology and infectious diseases. 2-Iodo-6-nitrobenzylamine has been explored as a key intermediate in the synthesis of small-molecule inhibitors that modulate critical biological pathways. For instance, researchers have leveraged its reactivity to develop novel kinase inhibitors, which are essential in treating cancers by inhibiting aberrant signaling cascades. Additionally, its incorporation into peptidomimetics has shown promise in combating resistant bacterial strains by disrupting essential bacterial processes.

One of the most compelling applications of 2-Iodo-6-nitrobenzylamine is in the field of antibody-drug conjugates (ADCs). ADCs represent a cutting-edge therapeutic modality that combines the precision of monoclonal antibodies with the potency of cytotoxic agents. The benzylamine moiety in 2-Iodo-6-nitrobenzylamine serves as an effective linker for attaching cytotoxic payloads to antibodies, ensuring targeted delivery to malignant cells while minimizing systemic toxicity. Recent studies have demonstrated its role in developing next-generation ADCs with improved pharmacokinetic profiles and enhanced efficacy.

The synthesis of 2-Iodo-6-nitrobenzylamine involves multi-step organic transformations that highlight its synthetic utility. Typically, it is prepared through nitration followed by iodination of benzylamine derivatives. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These innovations align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing, ensuring that compounds like 2-Iodo-6-nitrobenzylamine are produced with minimal environmental impact.

From a medicinal chemistry perspective, 2-Iodo-6-nitrobenzylamine has been instrumental in designing molecules with enhanced binding affinity and selectivity. Its structural features facilitate the optimization of pharmacokinetic properties, such as solubility and metabolic stability, which are critical for drug candidates progressing into clinical trials. The compound’s versatility has also been exploited in fragment-based drug discovery (FBDD), where small molecular fragments are screened for initial binding interactions before being expanded into lead compounds.

The role of computational chemistry in understanding the behavior of 2-Iodo-6-nitrobenzylamine cannot be overstated. Molecular modeling techniques have been employed to predict its interactions with biological targets, aiding in rational drug design. These computational approaches complement experimental efforts by providing insights into binding modes and potential side effects early in the discovery process. As computational power continues to advance, the integration of these methods with traditional synthetic and analytical techniques will further streamline the development pipeline for novel therapeutics.

Future directions for research involving 2-Iodo-6-nitrobenzylamine include exploring its potential in gene therapy and nucleic acid delivery systems. The benzylamine group offers opportunities for conjugation with nucleic acid-modifying agents or siRNAs, potentially leading to innovative treatments for genetic disorders. Moreover, its reactivity with transition metal catalysts suggests applications in materials science, particularly in designing functional polymers or coatings with tailored properties.

In conclusion,2-Iodo-6-nitrobenzylamine (CAS No. 1261777-60-9) stands as a pivotal compound in modern pharmaceutical research due to its structural versatility and reactivity. Its contributions span across multiple therapeutic areas, from oncology to infectious diseases, underscoring its importance as an intermediate in drug development. As scientific understanding progresses and synthetic methodologies evolve,2-Iodo-6-nitrobenzylamine will undoubtedly continue to play a crucial role in shaping the future of medicine.